(2-Methoxypyridin-3-yl)methanesulfonamide
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Description
(2-Methoxypyridin-3-yl)methanesulfonamide is a sulfonamide derivative characterized by a methoxy-substituted pyridine ring directly linked to a methanesulfonamide group. This structure confers unique physicochemical and pharmacological properties, making it a scaffold of interest in medicinal chemistry. Sulfonamides are widely explored for their inhibitory effects on enzymes such as cyclooxygenase-2 (COX-2) and kinases (e.g., PI3K/AKT/mTOR pathways) due to their ability to mimic the sulfonic acid group in endogenous substrates . The 2-methoxy group on the pyridine ring enhances solubility and influences binding interactions with target proteins, as seen in anti-inflammatory and anticancer agents .
Properties
Molecular Formula |
C7H10N2O3S |
|---|---|
Molecular Weight |
202.23 g/mol |
IUPAC Name |
(2-methoxypyridin-3-yl)methanesulfonamide |
InChI |
InChI=1S/C7H10N2O3S/c1-12-7-6(3-2-4-9-7)5-13(8,10)11/h2-4H,5H2,1H3,(H2,8,10,11) |
InChI Key |
LKEWPXRGBMVKHK-UHFFFAOYSA-N |
Canonical SMILES |
COC1=C(C=CC=N1)CS(=O)(=O)N |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of (2-Methoxypyridin-3-yl)methanesulfonamide typically involves the reaction of 2-methoxypyridine with methanesulfonyl chloride in the presence of a base such as triethylamine. The reaction is carried out under controlled conditions to ensure the formation of the desired product .
Industrial Production Methods
While specific industrial production methods for (2-Methoxypyridin-3-yl)methanesulfonamide are not widely documented, the compound can be synthesized on a larger scale using similar reaction conditions as in laboratory synthesis. The process involves careful control of reaction parameters to achieve high yield and purity .
Chemical Reactions Analysis
Types of Reactions
(2-Methoxypyridin-3-yl)methanesulfonamide undergoes various chemical reactions, including:
Substitution Reactions: The methanesulfonamide group can participate in nucleophilic substitution reactions.
Oxidation and Reduction: The compound can be oxidized or reduced under specific conditions to form different derivatives.
Common Reagents and Conditions
Substitution Reactions: Common reagents include nucleophiles such as amines or thiols.
Oxidation: Oxidizing agents like potassium permanganate or hydrogen peroxide.
Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride.
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, nucleophilic substitution can yield various substituted derivatives, while oxidation and reduction can lead to different oxidation states of the compound .
Scientific Research Applications
(2-Methoxypyridin-3-yl)methanesulfonamide has several applications in scientific research:
Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.
Biology: Investigated for its potential biological activities, including enzyme inhibition and antimicrobial properties.
Mechanism of Action
The mechanism of action of (2-Methoxypyridin-3-yl)methanesulfonamide involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use .
Comparison with Similar Compounds
Comparison with Similar Compounds
The pharmacological and structural profiles of (2-Methoxypyridin-3-yl)methanesulfonamide are best understood through comparisons with structurally analogous sulfonamides. Below, key comparisons are organized by biological activity and structural class.
Anti-inflammatory Sulfonamides
Compounds in this class often target COX-2 and inflammatory cytokines. A 2014 study identified benzothieno[3,2-d]pyrimidin-4-one sulphonamide derivatives (e.g., compounds 1, 2, 9) as potent COX-2 inhibitors, suppressing PGE2 and IL-8 production in human keratinocytes and macrophages .
Key Insight : The 2,4-difluorophenylthio group in 9 enhances COX-2 inhibition compared to alkyl substituents. The target compound’s methoxypyridine group may improve solubility but requires direct activity assays for validation .
Kinase Inhibitors (PI3K/AKT/mTOR Pathways)
Sulfonamides are prominent in kinase inhibitor design. For example, GSK2292767A () incorporates a 2-methoxypyridin-3-ylmethanesulfonamide moiety and acts as a PI3Kδ inhibitor with optimized lung retention due to reduced solubility . In contrast, quinoline-based methanesulfonamides (e.g., 48 in ) show antiviral activity by targeting HCV NS5B polymerase but suffer from poor solubility .
Structural modifications (e.g., saturated linkers in 48) may alter conformational flexibility and potency .
Heterocyclic Sulfonamides in CNS Disorders
highlights zonisamide analogs, where replacing the isoxazole ring with indazole ((1H-indazol-3-yl)methanesulfonamide) retains potassium channel binding . Similarly, describes a compound with an imidazo[1,2-a]pyridine-methanesulfonamide hybrid, suggesting heterocycle variations modulate target selectivity .
Physicochemical Properties
The 2-methoxy group on pyridine enhances aqueous solubility compared to unsubstituted analogs. For instance, metsulfuron methyl (), a triazinyl sulfonamide herbicide, lacks a methoxy group and exhibits higher lipophilicity .
| Compound (Reference) | logP (Predicted) | Aqueous Solubility |
|---|---|---|
| (2-Methoxypyridin-3-yl)methanesulfonamide | 1.2 | Moderate |
| Metsulfuron methyl | 2.8 | Low |
Key Insight : Methoxy substitution reduces logP, aligning with strategies to improve bioavailability in drug design .
Q & A
Q. How does (2-Methoxypyridin-3-yl)methanesulfonamide compare to other sulfonamide-based PI3Kδ inhibitors?
- Methodological Answer :
- Potency profiling : Compare IC50 values against PI3Kδ isoforms (e.g., GSK2292767A vs. nemiralisib) in kinase inhibition assays .
- Selectivity screening : Test against related kinases (e.g., PI3Kγ, mTOR) to assess off-target risks .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
